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Compound of Interest

Compound Name: 4-lodobiphenyl

Cat. No.: B074954

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of 4-iodobiphenyl (CAS No. 1591-31-7). The information
is intended to equip researchers, scientists, and professionals in drug development with the
necessary knowledge for the safe handling and use of this compound in a laboratory setting.

Chemical and Physical Properties

4-lodobiphenyl is a white to light yellow crystalline solid.[1] Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Reference
Chemical Formula C12Hol [1]
Molecular Weight 280.10 g/mol
Appearance White or light yellow crystalline o

solid
Melting Point 110-114 °C [1]
Boiling Point 322.7 °C at 760 mmHg [1]
Density 1.584 g/cm3 [1]
Flash Point 145.8 °C [1]
Solubility Insoluble in water

Safety and Hazard Information

4-lodobiphenyl is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Category
Acute Toxicity, Oral Category 4
Serious Eye Damage/Eye Irritation Category 1
Hazardous to the Aquatic Environment, Acute
Category 1
Hazard
Hazardous to the Aquatic Environment, Long-
Category 1
Term Hazard
Signal Word: Danger
Hazard Statements:
e H302: Harmful if swallowed.[2][3]
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o H318: Causes serious eye damage.[2][3]

e H400: Very toxic to aquatic life.[2][3]

e H410: Very toxic to aquatic life with long lasting effects.[2][3]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P310: Immediately call a POISON CENTER or doctor/physician.
e P330: Rinse mouth.
e P391: Collect spillage.

o P501: Dispose of contents/container to an approved waste disposal plant.

GHS Hazard Pictograms and Their Meanings

Caption: GHS pictograms indicating the primary hazards of 4-lodobiphenyl.

Toxicological Data

While specific quantitative toxicological data such as LD50 (median lethal dose) for 4-
iodobiphenyl is not readily available in public literature, the GHS classification of "Acute
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Toxicity, Oral (Category 4)" indicates that it is harmful if swallowed. The primary toxicological
concerns are acute oral toxicity and severe eye damage.

Metabolism and Potential for Toxicity

In vitro studies using rat hepatic microsomes have shown that 4-iodobiphenyl is metabolized
by cytochrome P-450-dependent monooxygenases.[2][4] The major metabolic pathway is 4'-
hydroxylation, which is the addition of a hydroxyl group at the para position of the unsubstituted
phenyl ring. A minor pathway is 3-hydroxylation, ortho to the iodine atom.[2][4]

The metabolism of halogenated biphenyls can sometimes lead to the formation of reactive
metabolites that can bind to cellular macromolecules, potentially causing cytotoxicity and
genotoxicity. While this has not been explicitly demonstrated for 4-iodobiphenyl, it is a known
mechanism of toxicity for other halogenated aromatic hydrocarbons.

Metabolic Activation of 4-Iodobiphenyl
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Caption: Simplified metabolic pathway of 4-lodobiphenyl via Cytochrome P-450.

Handling and Storage Precautions

Due to its hazardous nature, strict safety protocols should be followed when handling 4-
iodobiphenyl.

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If working outside a fume hood or with large quantities, use a
NIOSH-approved respirator with an organic vapor cartridge and a particulate filter.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid creating dust.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.
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» In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Spill Response: In the event of a spill, follow these procedures:

Evacuate the area.

o Wear appropriate PPE, including respiratory protection.
e Avoid generating dust.

o Carefully sweep or scoop up the spilled material and place it into a sealed container for
disposal.

o Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water.

o Collect all cleaning materials for proper disposal.
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4-lodobiphenyl Spill Response Workflow
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Caption: A workflow for safely handling a spill of 4-lodobiphenyl.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b074954?utm_src=pdf-body-img
https://www.benchchem.com/product/b074954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols: Application in Suzuki-
Miyaura Cross-Coupling

4-lodobiphenyl is a common reagent in organic synthesis, particularly in palladium-catalyzed
cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a versatile
method for the formation of carbon-carbon bonds, often used in the synthesis of complex
organic molecules in drug discovery and materials science.

Example Protocol: Suzuki-Miyaura Coupling of 4-lodobiphenyl with an Arylboronic Acid
This is a general protocol and may require optimization for specific substrates and scales.
Materials:

e 4-lodobiphenyl

 Arylboronic acid (e.g., phenylboronic acid)

o Palladium catalyst (e.g., Pd(PPhs)s or Pd(OAc)z with a phosphine ligand)

o Base (e.g., K2COs, Cs2CO0Os, or KzPOa)

e Solvent (e.g., toluene, dioxane, or a mixture with water)

» Schlenk flask or other suitable reaction vessel

e Inert atmosphere (e.g., nitrogen or argon)

Procedure:

To a dry Schlenk flask under an inert atmosphere, add 4-iodobiphenyl (1.0 eq), the
arylboronic acid (1.1-1.5 eq), and the base (2.0-3.0 eq).

Add the palladium catalyst (typically 1-5 mol%).

Add the degassed solvent(s) to the flask.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.
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» Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-
MS).

e Upon completion, cool the reaction mixture to room temperature.

e Perform an aqueous workup: add water and an organic solvent (e.g., ethyl acetate) to the
reaction mixture. Separate the organic layer, and extract the aqueous layer with the organic
solvent.

» Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., Na2SOa or
MgSO0a), and filter.

» Concentrate the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by a suitable method, such as column chromatography or
recrystallization.

Signaling Pathways and Biological Effects

There is a lack of specific data in the scientific literature detailing the direct interaction of 4-
iodobiphenyl with specific biological signaling pathways. However, based on the known
mechanisms of toxicity of structurally related compounds, such as other halogenated
biphenyls, some potential for biological effects can be inferred as a precautionary measure.

» Aryl Hydrocarbon Receptor (AhR): Some polychlorinated biphenyls (PCBs) are known to be
ligands for the AhR, a transcription factor that regulates the expression of genes involved in
xenobiotic metabolism. Activation of the AhR can lead to a range of toxic responses. It is
plausible, though not confirmed, that 4-iodobiphenyl could interact with this pathway.

o Endocrine Disruption: Certain halogenated biphenyls have been shown to possess
endocrine-disrupting properties, interfering with the normal function of hormones. The
potential for 4-iodobiphenyl to act as an endocrine disruptor has not been established.

It is crucial to emphasize that these are potential hazards based on related compounds, and
further research is needed to determine the specific biological effects of 4-iodobiphenyl.

Disposal Considerations
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Dispose of 4-iodobiphenyl and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow the material to enter drains
or the environment.

This guide is intended to provide comprehensive safety and handling information for 4-
iodobiphenyl. It is the responsibility of the user to conduct a thorough risk assessment before
use and to implement appropriate safety measures. Always consult the most up-to-date Safety
Data Sheet (SDS) from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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